Cas no 72851-83-3 ((2E)-3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• CAS No: 72851-83-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 2857445
• PubChem ID: 23329839
• Update Time: 2025-11-03

(2E)-3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• (E)-3-(DIMETHYLAMINO)-1-(3,4-DIMETHYLPHENYL)-2-PROPEN-1-ONE
• SCHEMBL801553
• ALBB-031617
• 3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• 2376818-57-2
• AKOS005167331
• EN300-230759
• (E)-3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• 72851-83-3
• CS-0281445
• MFCD08558195
• EN300-1082831
• LS-11487

• Inchi： 1S/C13H17NO/c1-10-5-6-12(9-11(10)2)13(15)7-8-14(3)4/h5-9H,1-4H3/b8-7+
• InChI Key： SLLJLNGZUQJZCR-BQYQJAHWSA-N
• SMILES： O=C(/C=C/N(C)C)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 203.131014166Da
• Monoisotopic Mass: 203.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (2E)-3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one

Compound CAS No 72851-83-3: (2E)-3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one

The compound (2E)-3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one, identified by the CAS number 72851-83-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a conjugated enone system and a dimethylamino group, making it versatile for both academic research and industrial applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the field of optoelectronics. The presence of the dimethylamino group enhances the compound's ability to act as a charge transport material, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that this compound can significantly improve the efficiency and stability of these devices by facilitating efficient electron transport.

In addition to its role in optoelectronics, (2E)-3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one has also been explored for its potential in drug delivery systems. Its unique structure allows for controlled drug release mechanisms, making it a promising candidate in the pharmaceutical industry. Recent findings suggest that this compound can be used as a carrier for hydrophobic drugs, enhancing their bioavailability and reducing side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One of the most efficient methods reported in recent literature involves the use of a palladium-catalyzed coupling reaction, which has been optimized to minimize byproducts and maximize selectivity. This approach not only simplifies the synthesis process but also makes it more scalable for industrial production.

Furthermore, the compound's stability under various environmental conditions has been extensively studied. Research indicates that it exhibits excellent thermal stability and resistance to photochemical degradation, making it suitable for applications in harsh environments. These properties have led to its use in high-performance coatings and adhesives, where durability is paramount.

In terms of environmental impact, studies have shown that this compound has a relatively low toxicity profile compared to similar compounds in its class. However, further research is needed to fully understand its long-term effects on ecosystems and human health. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards and environmental regulations.

The versatility of (2E)-3-(dimethylamino)-1-(3,4-dimethylphenyl)prop-2-en-1-one continues to drive innovation across multiple disciplines. Its ability to function as both an electronic material and a pharmaceutical agent underscores its potential for cross-industry applications. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing technologies that address global challenges such as energy efficiency and healthcare.

In conclusion, CAS No 72851-83-3 represents a cutting-edge compound with multifaceted applications and promising future prospects. Its unique chemical properties and compatibility with modern technological demands position it as a key player in both academic research and industrial development.